1-Benzothiazol-2-yl-butan-1-ol

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)butan-1-ol
• InChI: InChI=1S/C11H13NOS/c1-2-5-9(13)11-12-8-6-3-4-7-10(8)14-11/h3-4,6-7,9,13H,2,5H2,1H3
• InChI Key: QUALWCUMELJQRF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=NC2=CC=CC=C2S1)O
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol

Description

Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a wide range of pharmacological properties and high degree of structural diversity.

Synthesis Analysis

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

Benzothiazole is a representative class of sulfur-containing heterocycles and involves a benzene ring fused to a thiazole ring. The 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazole derivatives have shown diverse chemical reactivity. For instance, a visible light mediated synthesis of benzothiazoles from 2-aminothiophenol and aldehydes has been reported.

Physical And Chemical Properties Analysis

Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. They are also used as electrophosphorescent emitter in OLEDs.

Mechanism of Action

Benzothiazole derivatives have displayed antibacterial activity by inhibiting various enzymes. They have also shown anti-tubercular activity.

Future Directions

Research on benzothiazole derivatives is ongoing, with recent advances in the synthesis of new benzothiazole based anti-tubercular compounds. The development of novel antibiotics to control resistance problems is crucial.